Cas no 478258-36-5 (4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol)

• Product Name: 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol
• CAS No: 478258-36-5
• MF: C₁₁H₁₀ClN₃OS
• MW: 267.734599590302
• MDL: MFCD02082326
• CID: 2647617
• PubChem ID: 1488148
• Update Time: 2025-05-20

4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol Chemical and Physical Properties

Names and Identifiers

• 8P-815
• MFCD02082326
• 4-{[6-chloro-2-(methylsulfanyl)pyrimidin-4-yl]amino}phenol
• 4-[(6-chloro-2-methylsulfanylpyrimidin-4-yl)amino]phenol
• 4-{[6-chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol
• SMR000338134
• Oprea1_445144
• 478258-36-5
• CHEMBL1477047
• HMS2640H13
• AKOS005101661
• MLS000755254
• 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol

• MDL： MFCD02082326
• Inchi： 1S/C11H10ClN3OS/c1-17-11-14-9(12)6-10(15-11)13-7-2-4-8(16)5-3-7/h2-6,16H,1H3,(H,13,14,15)
• InChI Key： KFFAKWRRVWWSLL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 267.0233108Da
• Monoisotopic Mass: 267.0233108Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 83.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol

4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol (CAS No. 478258-36-5): A Comprehensive Overview

4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol (CAS No. 478258-36-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as CLT-011, belongs to the class of pyrimidine derivatives and has been extensively studied for its biological activities, particularly in the context of cancer treatment and other diseases.

The chemical structure of 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol is characterized by a benzene ring substituted with an amino group, which is further linked to a pyrimidine ring containing a chlorine and a methylsulfanyl group. This unique structural arrangement confers the compound with specific pharmacological properties, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol in inhibiting the growth of various cancer cell lines. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

In addition to its anti-cancer properties, 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol has shown promise in other therapeutic areas. For instance, research conducted at the National Institutes of Health (NIH) revealed that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol have also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are crucial factors for its development as an oral therapeutic agent. Furthermore, it has been shown to exhibit low toxicity in animal models, suggesting a favorable safety profile.

In terms of clinical development, 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol is currently undergoing Phase I clinical trials to evaluate its safety and efficacy in humans. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical investigation and potential commercialization.

The synthesis of 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol involves several well-established chemical reactions, including nucleophilic substitution and coupling reactions. The process can be optimized to achieve high yields and purity, making it suitable for large-scale production. Additionally, various analogs of this compound have been synthesized to explore structure-activity relationships (SAR) and identify more potent derivatives with improved pharmacological properties.

In conclusion, 4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]amino}benzenol (CAS No. 478258-36-5) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.